Cas no 26338-58-9 (phenol, 2,6-diallyl-,)

phenol, 2,6-diallyl-, structure
phenol, 2,6-diallyl-, structure
Product Name:phenol, 2,6-diallyl-,
CAS No:26338-58-9
MF:C12H14O
MW:174.238963603973
CID:914446
PubChem ID:72856
Update Time:2025-04-19

phenol, 2,6-diallyl-, Chemical and Physical Properties

Names and Identifiers

    • phenol, 2,6-diallyl-,
    • 2,6-Di-2-propen-1-ylphenol
    • EINECS 222-186-4
    • NSC59839
    • 26338-58-9
    • 4-06-00-04087 (Beilstein Handbook Reference)
    • NSC-59839
    • SCHEMBL168974
    • 3382-99-8
    • RSQ69QH3TR
    • DTXSID20949205
    • Phenol, 2,6-di-2-propenyl-
    • Phenol, 2,6-di-2-propen-1-yl-
    • 2,6-Di(prop-2-en-1-yl)phenol
    • Phenol, 2,6-diallyl-
    • BRN 2085890
    • 2,6-Diallylphenol
    • 2,6-Diallyl-phenol
    • NS00049235
    • NSC 59839
    • Inchi: 1S/C12H14O/c1-3-6-10-8-5-9-11(7-4-2)12(10)13/h3-5,8-9,13H,1-2,6-7H2
    • InChI Key: RMXNSQWYMVTLEU-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CC=C)CC=C

Computed Properties

  • Exact Mass: 174.10452
  • Monoisotopic Mass: 174.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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